Cas no 1191063-75-8 (6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one)

• Product Name: 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one
• CAS No: 1191063-75-8
• MF: C₁₆H₂₁BO₃
• MW: 272.147145032883
• CID: 5465832
• PubChem ID: 58343656
• Update Time: 2025-06-14

6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Naphthalenone, 3,4-dihydro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one

• Inchi： 1S/C16H21BO3/c1-15(2)16(3,4)20-17(19-15)13-7-5-12-10-14(18)8-6-11(12)9-13/h5,7,9H,6,8,10H2,1-4H3
• InChI Key： ZITCBMVSFHOFEC-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)CCC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one

Comprehensive Overview of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one (CAS No. 1191063-75-8)

The compound 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one (CAS No. 1191063-75-8) is a highly versatile boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. Its unique structure, featuring a tetrahydronaphthalenone core and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and materials engineering.

In recent years, the demand for boron-containing compounds has surged due to their pivotal role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two cutting-edge areas in medicinal chemistry. Researchers frequently search for "boronic ester applications in drug discovery" or "how to use dioxaborolane in Suzuki coupling," highlighting the growing interest in this compound's utility. The tetrahydronaphthalenone scaffold is also notable for its presence in bioactive molecules, further driving inquiries like "tetrahydronaphthalenone derivatives in pharmaceuticals."

The synthesis of 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one typically involves the borylation of a halogenated tetrahydronaphthalenone precursor using bis(pinacolato)diboron or similar reagents. This process is optimized for high yield and purity, critical for applications in high-throughput screening and fragment-based drug design. Users often seek "optimized borylation protocols" or "CAS 1191063-75-8 synthesis methods," reflecting the need for practical guidance in laboratory settings.

Beyond pharmaceuticals, this compound's boronate ester group enables its use in organic electronics and polymer chemistry. Its stability under mild conditions makes it suitable for constructing π-conjugated systems, a hot topic in searches like "boron-based materials for OLEDs." The tetramethyl-dioxaborolane unit also enhances solubility in organic solvents, addressing common challenges in solution-processable materials.

Analytical characterization of CAS 1191063-75-8 relies on techniques such as NMR spectroscopy (particularly ¹¹B NMR) and mass spectrometry. Queries like "how to characterize boronic esters" or "NMR peaks for tetrahydronaphthalenone derivatives" underscore the importance of robust analytical protocols. Storage recommendations typically emphasize protection from moisture to preserve the boronate ester's integrity, a detail frequently searched as "stability of dioxaborolane compounds."

In conclusion, 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydronaphthalen-2-one exemplifies the convergence of synthetic utility and multidisciplinary applicability. Its relevance to trending topics like targeted protein degradation and advanced material design ensures continued interest, while its well-documented synthetic routes and characterization methods provide a reliable framework for researchers worldwide.